(S)-5,6,7,8-Tetrahydroquinolin-8-amine dihydrochloride

• IUPAC Name: (8S)-5,6,7,8-tetrahydroquinolin-8-amine;dihydrochloride
• InChI: InChI=1S/C9H12N2.2ClH/c10-8-5-1-3-7-4-2-6-11-9(7)8;;/h2,4,6,8H,1,3,5,10H2;2*1H/t8-;;/m0../s1
• InChI Key: DTETYNWEDVEEFT-JZGIKJSDSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC=N2)N.Cl.Cl
• Isomeric SMILES: C1C[C@@H](C2=C(C1)C=CC=N2)N.Cl.Cl
• Molecular Formula: C9H14Cl2N2
• DSSTOX Substance ID: DTXSID80857150
• Molecular Weight: 221.12 g/mol
• CAS RN: 865303-57-7

Description

“(S)-5,6,7,8-Tetrahydroquinolin-8-amine dihydrochloride” is a salt of an amine (specifically, a tetrahydroquinoline) and hydrochloric acid. The “S” denotes the stereochemistry of the molecule, indicating that it is the “left-handed” version of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the tetrahydroquinoline ring, possibly through a cyclization reaction. The “S” stereochemistry could be introduced through the use of a chiral catalyst or starting material.

Molecular Structure Analysis

The molecular structure of this compound would consist of a tetrahydroquinoline ring (a six-membered benzene ring fused to a five-membered nitrogen-containing ring), with an amine group attached to one of the carbons of the benzene ring. As a dihydrochloride, there would also be two chloride ions associated with the molecule.

Chemical Reactions Analysis

As an amine, this compound could participate in a variety of reactions. For example, it could act as a nucleophile in substitution reactions or be acylated to form amides. The presence of the aromatic ring also opens up the possibility of electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. As an amine, it would likely be a weak base. The presence of the aromatic ring could contribute to its stability and possibly its lipophilicity.

Scientific Research Applications

Stem Cell Research and Maintenance

(S)-5,6,7,8-Tetrahydroquinolin-8-amine dihydrochloride: plays a crucial role in stem cell culture and maintenance. Specifically, it acts as a ROCK inhibitor. Here’s how it contributes:

• ROCK Inhibition : The compound inhibits Rho-associated, coiled-coil containing protein kinase (ROCK) enzymes, particularly ROCK1 and ROCK2. .

Reprogramming of Fibroblasts to Neurons

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Differentiation Protocols

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many biologically active amines act as neurotransmitters or hormones.

Safety and Hazards

As with any chemical, proper safety precautions should be taken when handling this compound. This might include avoiding dust formation, avoiding breathing in the compound, and using personal protective equipment.

Future Directions

The future directions for this compound would depend on its intended use. If it has potential medicinal properties, it could be subject to further pharmacological testing. Alternatively, if it has interesting chemical properties, it could be studied further in the context of synthetic chemistry.